![molecular formula C16H18ClNO4 B7351152 2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide](/img/structure/B7351152.png)
2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide
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Overview
Description
2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide is not fully understood. However, it has been suggested that it may act as a selective cyclooxygenase-2 (COX-2) inhibitor, which is an enzyme involved in the production of inflammatory mediators. It may also modulate the activity of neurotransmitters such as dopamine and acetylcholine, which are involved in the regulation of cognitive function.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been investigated for its potential as an anticancer agent, although more research is needed in this area.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide in lab experiments is its potential as a selective COX-2 inhibitor. This makes it a useful tool for studying the role of COX-2 in various physiological and pathological processes. However, one limitation is that its mechanism of action is not fully understood, which may complicate the interpretation of results.
Future Directions
There are several potential future directions for research on 2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. More research is needed to fully understand its mechanism of action and to determine its efficacy in clinical trials. Additionally, its potential as an anticancer agent warrants further investigation. Finally, more research is needed to explore its potential as a tool for studying the role of COX-2 in various physiological and pathological processes.
Synthesis Methods
The synthesis of 2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide has been achieved using various methods. One of the most common methods involves the reaction of 3-(6-chloro-1-benzofuran-3-yl)propanoic acid with (3R,4R)-4-methoxyoxane-3-methanol in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The resulting product is then treated with acetic anhydride and triethylamine to obtain the final compound.
Scientific Research Applications
2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide has potential applications in medical research. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been investigated for its potential as an anticancer agent.
properties
IUPAC Name |
2-(6-chloro-1-benzofuran-3-yl)-N-[(3R,4R)-4-methoxyoxan-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO4/c1-20-14-4-5-21-9-13(14)18-16(19)6-10-8-22-15-7-11(17)2-3-12(10)15/h2-3,7-8,13-14H,4-6,9H2,1H3,(H,18,19)/t13-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBMMVWJJHJIUIW-ZIAGYGMSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCOCC1NC(=O)CC2=COC3=C2C=CC(=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCOC[C@H]1NC(=O)CC2=COC3=C2C=CC(=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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